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Compound of Interest

Compound Name: 2,6-Dibromo-3,5-difluoropyridine

Cat. No.: B1298664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical
properties, and handling procedures for 2,6-Dibromo-3,5-difluoropyridine. The information is
intended to support research and development activities by providing key data in a structured
and accessible format.

Chemical Identity and Properties

2,6-Dibromo-3,5-difluoropyridine is a halogenated pyridine derivative with the chemical
formula CsHBrzF2N. Its structure is characterized by a pyridine ring substituted with two
bromine atoms at positions 2 and 6, and two fluorine atoms at positions 3 and 5.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 210169-13-4

Molecular Formula CsHBr2F2N

Molecular Weight 272.87 g/mol

IUPAC Name 2,6-dibromo-3,5-difluoropyridine

InChl 1S/C5HBr2F2N/c6-4-2(8)1-3(9)5(7)10-4/h1H
InChl Key VOFPGLZHLDBACN-UHFFFAOYSA-N
SMILES FC1=C(Br)N=C(Br)C(F)=C1

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid[1]

Melting Point No data available
Boiling Point No data available
Density No data available
Solubility No data available
Purity >95% - >98%[1][2][3]

Safety and Hazard Information

The available safety data for 2,6-Dibromo-3,5-difluoropyridine indicates that it should be
handled with care in a laboratory setting. It is classified with the GHSO7 pictogram, indicating
that it can be an irritant, may cause skin sensitization, or is harmful.

Table 3: GHS Hazard Classification
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Classification Code Description
Pictogram GHSO07 Exclamation Mark[1]
Signal Word Warning[1]

Hazard Statements H302 Harmful if swallowed

H315 Causes skin irritation

May cause an allergic skin
H317 _

reaction[1]
H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation

Precautionary Statements

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Note: Hazard and precautionary statements may vary between suppliers.

Handling and Storage:

» Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including

gloves and safety goggles.[4] Avoid contact with skin and eyes.[4] Avoid the formation of dust

and aerosols.[4] Use non-sparking tools.[4]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

under an inert atmosphere at 2-8°C.[1] Keep away from foodstuff containers and

incompatible materials.[4]

Toxicological Information
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Detailed toxicological data for 2,6-Dibromo-3,5-difluoropyridine, such as LD50 and LC50
values, are not readily available in the public domain. The hazard statements suggest that the
compound is harmful if swallowed and causes skin and eye irritation.

Table 4: Summary of Toxicological Effects

Effect Information

Acute Oral Toxicity Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation Causes serious eye irritation (H319)
Respiratory/Skin Sensitization May cause an allergic skin reaction (H317)[1]
Respiratory Irritation May cause respiratory irritation (H335)

Experimental Protocols

A specific, validated experimental protocol for the synthesis of 2,6-Dibromo-3,5-
difluoropyridine is not widely published. However, a general understanding of its synthesis
can be inferred from established methods for the preparation of halopyridines. The synthesis
would likely involve the halogenation of a suitable pyridine precursor.

Below is a representative, logical workflow for the synthesis of a di-bromo-di-fluoro-pyridine
derivative, which could be adapted by researchers.

Step 1: Introduction of
Fluorine Atoms
(e.g., via diazotization-fluorination
or nucleophilic aromatic i

N Sten 2 Jleductionict Purification Characterization | . <A S
(e.g. via ) (e.g., chromatography, recrystallization) (NMR, MS, etc.) J y 24

Start with a suitable

pyridine precursor Bromine Atoms >

Click to download full resolution via product page
Caption: A logical workflow for the synthesis of 2,6-Dibromo-3,5-difluoropyridine.

lllustrative Reaction Pathway:
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The following diagram illustrates a conceptual signaling pathway for the functionalization of a
pyridine ring, which is a core aspect of synthesizing molecules like 2,6-Dibromo-3,5-
difluoropyridine.
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Caption: Conceptual signaling pathway for the synthesis of 2,6-Dibromo-3,5-difluoropyridine.

First Aid Measures

In case of exposure to 2,6-Dibromo-3,5-difluoropyridine, the following first aid measures
should be taken:

General advice: Consult a physician. Show this safety data sheet to the doctor in
attendance.

« If inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.
Consult a physician.

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Special hazards arising from the substance or mixture: Carbon oxides, nitrogen oxides
(NOx), hydrogen bromide gas, hydrogen fluoride.

o Adbvice for firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal precautions, protective equipment, and emergency procedures: Use personal
protective equipment. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation.

e Environmental precautions: Do not let product enter drains.
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» Methods and materials for containment and cleaning up: Pick up and arrange disposal
without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete material safety data sheet. Users should consult the full MSDS from their supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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